Cas no 69027-37-8 (Ethanone, 1-(2-hydroxy-3,5-dinitrophenyl)-)

• Product Name: Ethanone, 1-(2-hydroxy-3,5-dinitrophenyl)-
• CAS No: 69027-37-8
• MF: C₈H₆N₂O₆
• MW: 226.143042087555
• CID: 392345
• PubChem ID: 12453675
• Update Time: 2025-04-19

Ethanone, 1-(2-hydroxy-3,5-dinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2-hydroxy-3,5-dinitrophenyl)-
• 1-(2-hydroxy-3,5-dinitrophenyl)ethanone
• 69027-37-8
• AKOS005144958
• 1-(2-Hydroxy-3,5-dinitrophenyl)ethan-1-one
• DTXSID30498916
• SCHEMBL11067720

• Inchi： 1S/C8H6N2O6/c1-4(11)6-2-5(9(13)14)3-7(8(6)12)10(15)16/h2-3,12H,1H3
• InChI Key： ZLYZQGCSKGCVAL-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1C(C)=O)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.02258592g/mol
• Monoisotopic Mass: 226.02258592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 129Ų